Cas no 1262018-73-4 (5-Amino-2-methoxycinnamic acid)

• Product Name: 5-Amino-2-methoxycinnamic acid
• CAS No: 1262018-73-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 4960650
• Update Time: 2025-05-21

5-Amino-2-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methoxycinnamic acid

• Inchi： 1S/C10H11NO3/c1-14-9-4-3-8(11)6-7(9)2-5-10(12)13/h2-6H,11H2,1H3,(H,12,13)/b5-2+
• InChI Key： DPOPZFGNBMCKMH-GORDUTHDSA-N
• SMILES： O(C)C1C=CC(=CC=1/C=C/C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6

Additional information on 5-Amino-2-methoxycinnamic acid

5-Amino-2-methoxycinnamic acid (CAS No: 1262018-73-4)

5-Amino-2-methoxycinnamic acid is a compound with the CAS registry number 1262018-73-4. This compound is an aromatic amino acid derivative, characterized by its unique chemical structure, which includes an amino group (-NH₂) at the 5-position and a methoxy group (-OCH₃) at the 2-position of the cinnamic acid backbone. The molecular formula of 5-Amino-2-methoxycinnamic acid is C₉H₁₁NO₃, and its molecular weight is approximately 179.19 g/mol.

Recent studies have highlighted the potential of 5-Amino-2-methoxycinnamic acid in various fields, including pharmaceuticals, nutraceuticals, and material science. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, such as antioxidants and anti-inflammatory agents. The presence of both amino and methoxy groups in its structure makes it a versatile molecule for further functionalization and modification.

In terms of synthesis, 5-Amino-2-methoxycinnamic acid can be prepared through several methods, including hydroxylation of cinnamic acid derivatives or direct substitution reactions. One notable approach involves the use of transition metal catalysts to facilitate the introduction of functional groups with high precision. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-quality applications.

The pharmacological properties of 5-Amino-2-methoxycinnamic acid have been a subject of interest in recent years. Preclinical studies suggest that this compound exhibits potential anti-cancer activity by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, its ability to scavenge free radicals has positioned it as a promising candidate for antioxidant therapies.

From a materials science perspective, 5-Amino-2-methoxycinnamic acid has been investigated for its application in creating advanced materials with tailored optical and electronic properties. For example, researchers have utilized this compound as a building block for constructing self-healing polymers and stimuli-responsive materials. Its unique reactivity under specific conditions makes it an attractive choice for such applications.

In conclusion, 5-Amino-2-methoxycinnamic acid (CAS No: 1262018-73-4) is a multifaceted compound with significant potential across diverse scientific domains. Its chemical structure, combined with recent advancements in synthesis and application techniques, underscores its importance as a valuable research tool and industrial material.